

A Technical Guide to Cross-Reactivity Profiling of Pyrazine-Based Kinase Inhibitors

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Bromo-5-methylpyrazin-2-amine

CAS No.: 74290-68-9

Cat. No.: B1288844

[Get Quote](#)

For researchers, medicinal chemists, and drug development professionals, the pyrazine scaffold represents a cornerstone in the design of potent kinase inhibitors. Its ability to form critical hydrogen bonds within the ATP-binding site has led to the development of numerous clinical candidates and approved drugs.[1][2] However, the conserved nature of the kinase ATP pocket presents a significant challenge: achieving selectivity.[3] Off-target interactions can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[4] Therefore, a rigorous and multi-faceted approach to cross-reactivity profiling is not merely a regulatory hurdle but a fundamental necessity for understanding a compound's true biological activity.

This guide provides an in-depth comparison of methodologies for profiling the selectivity of pyrazine-based kinase inhibitors, supported by experimental protocols and comparative data for representative compounds. We will explore the causality behind experimental choices and provide a framework for interpreting the complex data generated.

The Imperative of Selectivity Profiling

Protein kinases regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[5] While the initial goal of kinase drug discovery was

often to create highly specific inhibitors, experience has shown that many successful drugs, such as Imatinib, exhibit a multi-targeted profile, which can be advantageous for treating certain cancers.[6] Conversely, unexpected off-target effects can lead to toxicity, derailing an otherwise promising clinical candidate.[7] Consequently, understanding the complete interaction map of an inhibitor across the human kinome is critical for predicting both its efficacy and its potential liabilities.[8]

The pyrazine ring, a six-membered heterocyclic aromatic compound containing two nitrogen atoms at positions 1 and 4, is a "privileged scaffold" in kinase inhibitor design. Its nitrogen atoms frequently serve as hydrogen bond acceptors, interacting with key amino acid residues in the hinge region of the kinase ATP-binding pocket.[9] This fundamental interaction mode, however, is common across many kinases, making cross-reactivity a key consideration for any pyrazine-based compound.

Methodologies for Kinase Inhibitor Selectivity Profiling

A robust assessment of inhibitor selectivity requires a combination of in vitro biochemical assays, binding assays, and cell-based approaches to provide a comprehensive picture of a compound's activity.

In Vitro Biochemical Activity Assays

These assays directly measure the ability of an inhibitor to block the catalytic function of a kinase—the transfer of a phosphate group from ATP to a substrate.

Radiometric assays, which utilize radiolabeled ATP (typically $[\gamma\text{-}^{32}\text{P}]\text{ATP}$ or $[\gamma\text{-}^{33}\text{P}]\text{ATP}$), are considered a direct and sensitive method for quantifying kinase activity.[1] The amount of radioactivity incorporated into a substrate (protein or peptide) is directly proportional to the kinase's activity.

Experimental Protocol: Radiometric Kinase Assay

- **Reaction Mixture Preparation:** In a chilled microcentrifuge tube, prepare a master mix containing 5x kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl_2 , 1 mM EGTA), the peptide or protein substrate, and nuclease-free water.[10]

- **ATP Mix Preparation:** In a separate tube, prepare the ATP mix by diluting unlabeled ATP to the desired final concentration (often near the K_m ,ATP of the kinase) and adding [γ - 32 P]ATP to a specific activity of approximately 0.5-1.0 μ Ci per reaction.[10]
- **Inhibitor Preparation:** Serially dilute the pyrazine-based inhibitor in the reaction buffer to create a range of concentrations (e.g., 10-point dose-response).
- **Reaction Initiation:** In a 96-well or 384-well plate, combine the kinase, the inhibitor at various concentrations, and the reaction mixture. Allow a brief pre-incubation (e.g., 10 minutes at room temperature).
- **Start Reaction:** Initiate the phosphorylation reaction by adding the ATP mix to each well. Incubate for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).
- **Reaction Termination:** Stop the reaction by adding a solution such as 75 mM phosphoric acid.[10]
- **Detection:** Spot a portion of the reaction mixture onto P81 phosphocellulose paper. Wash the paper multiple times in phosphoric acid to remove unincorporated [γ - 32 P]ATP.[11]
- **Quantification:** After drying the paper, measure the incorporated radioactivity using a scintillation counter. Calculate the percent inhibition at each inhibitor concentration and determine the IC_{50} value.[11]

To avoid the handling of radioactive materials, various fluorescence-based methods have been developed. These include mobility shift assays and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays like LanthaScreen®.

- **Mobility Shift Assays:** These assays use a fluorescently labeled peptide substrate. Phosphorylation of the peptide changes its net charge, causing a difference in its migration time during electrophoresis. This allows for the separation and quantification of the phosphorylated and non-phosphorylated substrate.
- **TR-FRET (LanthaScreen® Activity Assay):** This is a homogeneous assay format where a terbium-labeled antibody that specifically recognizes the phosphorylated substrate is used. When the substrate is phosphorylated by the kinase, the antibody binds. Excitation of the

terbium donor results in FRET to an acceptor fluorophore on the substrate, generating a signal that is proportional to kinase activity.

Kinase-Inhibitor Binding Assays

Binding assays measure the direct interaction between an inhibitor and a kinase, providing a dissociation constant (K_d) which is a measure of binding affinity. These assays are independent of enzyme activity and ATP concentration.

This competitive binding assay is a powerful high-throughput method. It relies on the displacement of a fluorescently labeled, broad-spectrum kinase inhibitor (a "tracer") from the kinase's ATP-binding site by the test compound.

Experimental Protocol: Lanthascreen® Eu Kinase Binding Assay

- **Reagent Preparation:** Prepare solutions of the test inhibitor, the target kinase tagged with an epitope (e.g., GST), a europium (Eu)-labeled anti-tag antibody, and an Alexa Fluor™ 647-labeled kinase tracer in the assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM $MgCl_2$, 1 mM EGTA, 0.01% Brij-35).[\[4\]](#)[\[6\]](#)
- **Compound Plating:** Dispense serial dilutions of the pyrazine-based inhibitor into a 384-well plate.
- **Kinase/Antibody Addition:** Add the mixture of the kinase and the Eu-labeled antibody to all wells.
- **Tracer Addition:** Add the fluorescent tracer to all wells to initiate the binding reaction.
- **Incubation:** Incubate the plate at room temperature for at least 60 minutes to allow the binding to reach equilibrium.[\[6\]](#)
- **Detection:** Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the europium (donor) and Alexa Fluor™ (acceptor) wavelengths.
- **Data Analysis:** Calculate the emission ratio. A decrease in the FRET signal indicates displacement of the tracer by the test inhibitor. Plot the emission ratio against the inhibitor concentration to determine the IC_{50} , from which the K_d can be calculated.[\[6\]](#)


Cell-Based Target Engagement Assays

While in vitro assays are essential, they do not fully recapitulate the complex cellular environment. Cell-based assays are crucial for confirming that an inhibitor can reach and engage its target in a living system.

CETSA is based on the principle that when a protein binds to a ligand (like a kinase inhibitor), its thermal stability increases. This change in stability can be measured in intact cells or cell lysates.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

- **Cell Treatment:** Treat cultured cells with the pyrazine-based inhibitor or a vehicle control (e.g., DMSO) and incubate to allow for cell penetration and target binding.[\[12\]](#)
- **Heating:** Aliquot the treated cell suspensions into PCR tubes and heat them across a range of temperatures using a thermal cycler to generate a "melt curve."[\[12\]](#)
- **Cell Lysis:** Lyse the cells by freeze-thaw cycles.
- **Separation of Soluble and Precipitated Proteins:** Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[\[9\]](#)
- **Detection:** Collect the supernatant containing the soluble, stabilized protein. Analyze the amount of the target kinase remaining in the soluble fraction by a method such as Western blotting or ELISA.
- **Data Analysis:** Plot the amount of soluble protein against the temperature. A shift in the melting curve to a higher temperature in the inhibitor-treated samples indicates target engagement.[\[13\]](#) An isothermal dose-response experiment can also be performed at a single, optimized temperature to determine the EC₅₀ for target engagement.



[Click to download full resolution via product page](#)

Workflow for Comprehensive Kinase Inhibitor Profiling.


Interpreting Selectivity Data: A Quantitative Approach

The output from large-scale kinome profiling is a vast dataset of IC₅₀ or K_d values. To make this data more interpretable, quantitative metrics of selectivity have been developed.

- **Selectivity Score (S-score):** This is a common metric used to quantify the selectivity of an inhibitor. The S-score is calculated by dividing the number of kinases that an inhibitor binds to with a K_d below a certain threshold (e.g., 3 μ M) by the total number of kinases tested.^[6] A lower S-score indicates a more selective compound. For example, an S(3 μ M) of 0.05 means the compound hits 5% of the kinases in the panel at that concentration threshold.
- **Gini Coefficient:** This metric assesses the distribution of inhibitory activity across the kinome. A Gini coefficient closer to 1 indicates that the inhibitory activity is concentrated on a small

number of kinases (highly selective), while a value closer to 0 signifies broader activity.[6]

- TREEspot™ Visualization: This is a useful tool for visualizing kinome scan data. Hits are represented as circles on a dendrogram of the human kinome, with the size of the circle corresponding to the strength of the interaction. This provides an intuitive, at-a-glance view of an inhibitor's selectivity profile.[14]



[Click to download full resolution via product page](#)

Conceptual Representation of Selective vs. Promiscuous Inhibitors.

Comparison of Pyrazine-Based Kinase Inhibitors

To illustrate the principles discussed, we will compare the selectivity profiles of several pyrazine-based inhibitors. For context, we will also include data from well-characterized non-pyrazine inhibitors.

Inhibitor (Scaffold)	Primary Target(s)	Selectivity Score (S- Score)	Key Off- Targets (>50% inhibition or low nM IC ₅₀ /K _d)	Reference(s)
Gilteritinib (Pyrazinecarbox amide)	FLT3, AXL	S(100nM) $\approx$ 0.017 (8 hits/468 kinases)	LTK, ALK, TRKA, ROS, RET, MER	[15] [16]
Darovasertib (Pyrazinecarbox amide)	Pan-PKC (α , θ)	High whole kinome selectivity reported	GSK3 β (μ M range)	[1] [10] [17]
SRA737 (Pyrazine)	CHK1	S(10 μ M) $\approx$ 0.03 (4 hits/124 kinases)	ERK8, PKD1, RSK1/2	[18] [19]
Debio 1347 (Pyrazine)	FGFR1, 2, 3	S(100nM) $\approx$ 0.011 (5 hits/442 kinases)	Limited off-target binding reported	[4] [9]
Gefitinib (Quinazoline)	EGFR	High	BRK, Yes, CSK, EphB4, RICK, GAK	[20] [21] [22]
Erlotinib (Quinazoline)	EGFR	High	Minimal off- targets at therapeutic concentrations	[12] [23] [24]
Bosutinib (Quinoline)	SRC, ABL	Moderate	TEC family kinases, STE20 kinases	[11] [25] [26]

Note: Selectivity scores are estimations based on available public data and the specific panel size used in the cited study. Direct comparison requires data from the same screening platform.

Case Study: Gilteritinib

Gilteritinib is an FDA-approved inhibitor of FLT3 and AXL for the treatment of relapsed or refractory acute myeloid leukemia (AML) with FLT3 mutations.[27] Its KINOMEScan profile at 100 nM, a concentration relevant to its clinical use, shows a high degree of selectivity.[15] While its primary targets are FLT3 and AXL (IC_{50} of 0.29 nM and 0.73 nM, respectively), it also shows potent activity against a small number of other tyrosine kinases such as LTK and ALK.[5] [16] This focused polypharmacology is a key characteristic of its clinical profile. The inhibition of AXL, in particular, may contribute to its efficacy by overcoming resistance mechanisms in AML. [5]

Case Study: Darovasertib

Darovasertib is a first-in-class pan-PKC inhibitor being investigated for uveal melanoma, a disease driven by GNAQ/GNA11 mutations that activate the PKC pathway.[2][28] Reports describe it as having high selectivity across the kinome.[10] It potently inhibits PKC α and PKC θ with IC_{50} values of 1.9 nM and 0.4 nM, respectively, while showing significantly less activity against other kinases like GSK3 β (IC_{50} = 3.1 μ M).[1] This high degree of selectivity is crucial for minimizing off-target toxicities while effectively shutting down the primary oncogenic signaling pathway in this specific cancer type.

Conclusion and Future Perspectives

The cross-reactivity profiling of pyrazine-based kinase inhibitors is a critical and complex endeavor. A thorough understanding of an inhibitor's selectivity profile requires the integration of data from multiple orthogonal assays, including in vitro biochemical and binding assays, and in situ cell-based target engagement studies. Quantitative metrics such as the S-score and Gini coefficient, combined with visual representations like kinome dendrograms, are invaluable tools for interpreting these large datasets.

The case studies of gilteritinib and darovasertib highlight two distinct successful strategies: one leveraging focused polypharmacology to address a complex disease like AML, and the other employing high selectivity to target a specific, genetically-defined oncogenic driver in uveal melanoma. As our ability to profile inhibitors against larger portions of the kinome with greater accuracy continues to improve, so too will our capacity to rationally design the next generation

of pyrazine-based kinase inhibitors with precisely tailored selectivity profiles for enhanced therapeutic benefit.

References

- Bamborough, P. et al. (2012). Measuring and interpreting the selectivity of protein kinase inhibitors. *Journal of Medicinal Chemistry*, 55(17), 7437-7456. Available from: [\[Link\]](#)
- Al-Awadhi, H. et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). *Future Medicinal Chemistry*, 16(18), 1899-1921. Available from: [\[Link\]](#)
- Hidalgo, M. et al. (2006). Profile of erlotinib and its potential in the treatment of advanced ovarian carcinoma. *Expert Opinion on Drug Metabolism & Toxicology*, 2(4), 569-579. Available from: [\[Link\]](#)
- OncoDaily. (2025). Darovasertib: A Deep Dive Into a First-in-Class PKC Inhibitor Reshaping the Treatment Landscape of Metastatic Uveal Melanoma. OncoDaily. Available from: [\[Link\]](#)
- LINCS Data Portal. Gefitinib KINOMEscan (LDG-1139: LDS-1142). LINCS Data Portal. Available from: [\[Link\]](#)
- Anastassiadis, T. et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. *Nature Biotechnology*, 29(11), 1039-1045. Available from: [\[Link\]](#)
- McConnell, D. B. et al. (2024). Discovery of Darovasertib (NVP-LXS196), a Pan-PKC Inhibitor for the Treatment of Metastatic Uveal Melanoma. *Journal of Medicinal Chemistry*. Available from: [\[Link\]](#)
- Ebiike, H. et al. (2014). Abstract 2533: Design and preclinical profile of CH5183284/Debio 1347, a novel orally available and selective FGFR inhibitor acting on a gatekeeper mutant of FGFR2. *Cancer Research*, 74(19 Supplement), 2533. Available from: [\[Link\]](#)
- ResearchGate. The results of clinical trials of darovasertib. ResearchGate. Available from: [\[Link\]](#)

- Wikipedia. Darovasertib. Wikipedia. Available from: [\[Link\]](#)
- Perl, A. E. et al. (2018). Selective Inhibition of FLT3 by Gilteritinib in Relapsed/Refractory Acute Myeloid Leukemia: a Multicenter, First-in-human, Open-label, Phase 1/2 Study. The Lancet Oncology, 19(8), 1070-1085. Available from: [\[Link\]](#)
- Lee, L. Y. et al. (2020). Gilteritinib: potent targeting of FLT3 mutations in AML. Blood Advances, 4(6), 1178–1189. Available from: [\[Link\]](#)
- Stott, J. et al. (2011). Erlotinib binds both inactive and active conformations of the EGFR tyrosine kinase domain. Bioorganic & Medicinal Chemistry, 19(21), 6334-6340. Available from: [\[Link\]](#)
- Zeman, Z. et al. (2012). Measuring and interpreting the selectivity of protein kinase inhibitors. ResearchGate. Available from: [\[Link\]](#)
- Bantscheff, M. et al. (2007). Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells. ResearchGate. Available from: [\[Link\]](#)
- Debiopharm. (2016). DEBIO 1347 In Patients With GastroIntestinal Cancers Harboring An FGFR Gene Fusion: Preliminary Results. Debiopharm. Available from: [\[Link\]](#)
- ResearchGate. TREEspot™ Kinase Dendrogram of Gilteritinib at 100 nM. ResearchGate. Available from: [\[Link\]](#)
- Card, A. et al. (2010). High-Throughput Biochemical Kinase Selectivity Assays: Panel Development and Screening Applications. Journal of Biomolecular Screening, 15(3), 288-301. Available from: [\[Link\]](#)
- Uitdehaag, J. C. M. et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 858-876. Available from: [\[Link\]](#)
- Bantscheff, M. et al. (2006). Evaluation of Kinase Inhibitor Selectivity by Chemical Proteomics. Current Opinion in Chemical Biology, 10(5), 445-451. Available from: [\[Link\]](#)
- Singh, M. et al. (2024). Erlotinib. StatPearls. Available from: [\[Link\]](#)

- Bantscheff, M. et al. (2008). Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells. *Leukemia*, 22(11), 2157-2161. Available from: [[Link](#)]
- Gonzalez de Castro, D. et al. (2014). Biomarkers of erlotinib response in non-small cell lung cancer tumors that do not harbor the more common epidermal growth factor receptor mutations. *PLoS One*, 9(3), e91839. Available from: [[Link](#)]
- Bantscheff, M. et al. (2008). Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells. *Leukemia*, 22(11), 2157-2161. Available from: [[Link](#)]
- Ebiike, H. et al. (2014). Design and preclinical profile of CH5183284/Debio 1347, a novel orally available and selective FGFR inhibitor acting on a gatekeeper mutant of FGFR2. *Debiopharm*. Available from: [[Link](#)]
- Zimmer, A. S. et al. (2021). Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. *ACS Pharmacology & Translational Science*, 4(2), 798-807. Available from: [[Link](#)]
- Zimmer, A. S. et al. (2021). Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368. *ACS Pharmacology & Translational Science*, 4(2), 798-807. Available from: [[Link](#)]
- My Cancer Genome. gilteritinib. My Cancer Genome. Available from: [[Link](#)]
- Wells, C. I. et al. (2021). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. *Cell Systems*, 12(10), 1013-1025.e5. Available from: [[Link](#)]
- HMS LINCS Project. KINOMEScan data. HMS LINCS Project. Available from: [[Link](#)]
- Mori, M. et al. (2017). Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor. *Blood*, 129(3), 329-340. Available from: [[Link](#)]
- ResearchGate. Identification of cellular gefitinib targets. ResearchGate. Available from: [[Link](#)]
- Liu, J. C. et al. (2020). Erlotinib sensitivity of MAPK1p.D321N mutation in head and neck squamous cell carcinoma. *Scientific Reports*, 10(1), 6695. Available from: [[Link](#)]

- Shaffer, J. et al. (2012). Structural and Spectroscopic Analysis of the Kinase Inhibitor Bosutinib and an Isomer of Bosutinib Binding to the Abl Tyrosine Kinase Domain. PLoS One, 7(4), e34823. Available from: [\[Link\]](#)
- Patsnap Synapse. CCT-245737 - Drug Targets, Indications, Patents. Patsnap Synapse. Available from: [\[Link\]](#)
- Shapiro, G. I. et al. (2021). A Phase I/II Trial of Oral SRA737 (a Chk1 Inhibitor) Given in Combination with Low-Dose Gemcitabine in Patients with Advanced Cancer. Clinical Cancer Research, 27(1), 86-96. Available from: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. medchemexpress.com](https://medchemexpress.com) [medchemexpress.com]
- [2. oncodaily.com](https://oncodaily.com) [oncodaily.com]
- [3. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [4. aacrjournals.org](https://aacrjournals.org) [aacrjournals.org]
- [5. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [6. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [7. researchgate.net](https://researchgate.net) [researchgate.net]
- [8. reactionbiology.com](https://reactionbiology.com) [reactionbiology.com]
- [9. debiopharm.com](https://debiopharm.com) [debiopharm.com]
- [10. Discovery of Darovasertib \(NVP-LXS196\), a Pan-PKC Inhibitor for the Treatment of Metastatic Uveal Melanoma - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [11. researchgate.net](https://researchgate.net) [researchgate.net]

- 12. Erlotinib binds both inactive and active conformations of the EGFR tyrosine kinase domain - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. Evaluation of kinase inhibitor selectivity by chemical proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Gilteritinib: potent targeting of FLT3 mutations in AML - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. medchemexpress.com [medchemexpress.com]
- 17. researchgate.net [researchgate.net]
- 18. medchemexpress.com [medchemexpress.com]
- 19. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
- 21. researchgate.net [researchgate.net]
- 22. medchemexpress.com [medchemexpress.com]
- 23. Profile of erlotinib and its potential in the treatment of advanced ovarian carcinoma - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 24. Erlotinib - StatPearls - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 25. researchgate.net [researchgate.net]
- 26. Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. researchgate.net [researchgate.net]
- 28. Darovasertib - Wikipedia [en.wikipedia.org]
- To cite this document: BenchChem. [A Technical Guide to Cross-Reactivity Profiling of Pyrazine-Based Kinase Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1288844/docs#a-technical-guide-to-cross-reactivity-profiling-of-pyrazine-based-kinase-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)